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In the rapidly advancing field of photovoltaics, methylammonium iodide (MAI)-based

perovskite solar cells have emerged as a promising alternative to traditional silicon-based

technologies. Their high power conversion efficiencies, achieved through low-cost solution

processing, have positioned them as a focal point of academic and industrial research. This

guide provides an objective comparison of the performance of MAI-based perovskite solar cells

against established monocrystalline silicon solar cells, supported by experimental data and

detailed methodologies.

Quantitative Performance Comparison
The performance of solar cells is primarily evaluated by four key parameters: Power

Conversion Efficiency (PCE), Open-Circuit Voltage (Voc), Short-Circuit Current Density (Jsc),

and Fill Factor (FF). The following table summarizes these metrics for representative high-

performing MAI-based perovskite and monocrystalline silicon solar cells, as reported in recent

literature and technical datasheets. All data is referenced under Standard Test Conditions

(STC), defined as an irradiance of 1000 W/m², a cell temperature of 25°C, and an air mass 1.5

(AM1.5) spectrum.[1]
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Parameter
Methylammonium Iodide
Perovskite Solar Cell

Monocrystalline Silicon
Solar Cell

Power Conversion Efficiency

(PCE)
Up to 24.89%[2]

~17.5% - 23.6% (Commercial

Cells)[3][4]

Open-Circuit Voltage (Voc) ~1.31 V[2] ~0.620 V[3]

Short-Circuit Current Density

(Jsc)
~24.04 mA/cm²[2]

~36.3 mA/cm² (calculated from

Isc of 8.88A and cell area of

244.3 cm²)[3]

Fill Factor (FF) ~86.76%[2]

Not explicitly stated in

datasheet, but typically >80%

for high-efficiency cells

Stability
Encapsulated device maintains

efficiency after 1000 hours[5]

Industry standard of retaining

>80% of initial efficiency after

25 years

Note on Data Comparability:The data presented is compiled from various sources and does not

represent a direct side-by-side experiment. Perovskite solar cell research is rapidly evolving,

with champion cell efficiencies often reported from small-area laboratory devices. Silicon solar

cell data is largely based on commercially available, larger-area cells.

Experimental Protocols
Accurate and reproducible measurements are critical for the valid comparison of solar cell

technologies. The following sections detail the methodologies for key experiments.

1. Current-Voltage (J-V) Characterization

This procedure determines the primary performance parameters (PCE, Voc, Jsc, FF) of a solar

cell.

Equipment:

Class AAA solar simulator providing an AM1.5G spectrum.
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Source measure unit (SMU).

4-point probe station.

Temperature-controlled stage.

Calibrated reference solar cell.

Procedure:

Calibration: Calibrate the solar simulator to an irradiance of 1000 W/m² (1 Sun) using the

calibrated reference solar cell.[6]

Temperature Control: Mount the solar cell on the temperature-controlled stage and

maintain a constant temperature of 25°C.[7]

Preconditioning (for Perovskite Cells): Before measurement, it is crucial to precondition

the perovskite solar cell to achieve a stabilized output. This often involves light soaking the

device at its maximum power point (MPP) until the output current stabilizes. The specific

preconditioning time should be reported.[8]

J-V Sweep: Connect the solar cell to the SMU using a 4-point probe configuration to

minimize the impact of series resistance from the contacts.[7]

Apply a voltage sweep across the cell and measure the resulting current.

For perovskite solar cells, it is essential to report the scan direction (e.g., forward from

short-circuit to open-circuit, or reverse from open-circuit to short-circuit) and the voltage

scan rate, as these parameters can significantly influence the measured J-V curve due

to hysteretic effects.[8] A slow scan rate is generally preferred to approximate steady-

state conditions.

Data Extraction: From the J-V curve, extract the following parameters:

Voc: The voltage at which the current is zero.

Jsc: The current density at zero voltage (the measured short-circuit current divided by

the active area of the cell).
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Fill Factor (FF): Calculated as (Vmpp * Jmpp) / (Voc * Jsc), where Vmpp and Jmpp are

the voltage and current density at the maximum power point.

Power Conversion Efficiency (PCE): Calculated as (Voc * Jsc * FF) / Pin, where Pin is

the incident power density (1000 W/m²).

2. Stability Testing (ISOS Protocols)

The long-term stability of perovskite solar cells is a critical area of research. The International

Summit on Organic Photovoltaic Stability (ISOS) has established protocols for standardized

stability testing.

ISOS-D-1: Dark Storage Stability (Shelf Lifetime)[9][10]

Objective: To assess the intrinsic stability of the solar cell in the absence of light under

ambient conditions.

Procedure:

Store the unencapsulated or encapsulated solar cells in the dark in an environment with

controlled ambient temperature (e.g., 23 ± 4 °C) and humidity.[11]

Periodically measure the J-V characteristics of the cells under STC at defined time

intervals (e.g., 0, 24, 100, 500, 1000 hours).

Plot the normalized PCE, Voc, Jsc, and FF as a function of storage time. The time at

which the PCE drops to 80% of its initial value (T80) is a common metric for reporting

stability.

ISOS-L-1: Light Soaking Stability (Operational Lifetime)[9][10]

Objective: To evaluate the stability of the solar cell under continuous illumination,

simulating operational conditions.

Procedure:

Place the solar cell under a continuous 1 Sun illumination from a solar simulator.
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Maintain the cell at its maximum power point (MPP) using an MPP tracker or by

applying a constant voltage close to the Vmpp.

Control the temperature of the cell (e.g., at 25°C or a more elevated temperature like

65°C or 85°C to accelerate aging, which should be specified).

Periodically interrupt the light soaking to measure the full J-V curve under STC.

Plot the normalized performance parameters over time to determine the operational

stability.

Visualizing the Device Architectures
The fundamental structures of MAI-based perovskite and monocrystalline silicon solar cells are

key to understanding their operational principles and performance differences.
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Methylammonium Iodide Perovskite Solar Cell (n-i-p Planar)

Light Path

Transparent Conductive Oxide (e.g., FTO)

Electron Transport Layer (e.g., TiO2)

CH3NH3PbI3 Perovskite Absorber

Hole Transport Layer (e.g., Spiro-OMeTAD)

Metal Contact (e.g., Gold)

Sunlight

↓

Click to download full resolution via product page

Caption: A typical n-i-p planar architecture of a methylammonium iodide-based perovskite

solar cell.
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Monocrystalline Silicon Solar Cell

Light Path
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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